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Compound of Interest

Compound Name: Glycinexylidide

Cat. No.: B194664 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the

handling of Glycinexylidide. The following procedural guidance is designed to ensure the safe

operational use and disposal of this compound in a laboratory setting.

Personal Protective Equipment (PPE)
Given that Glycinexylidide is classified as causing skin irritation (H315) and serious eye

irritation (H319), adherence to the following personal protective equipment protocols is

mandatory to minimize exposure and ensure personal safety.[1]
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PPE Category Recommendation

Eye Protection

Chemical safety goggles or a face shield must

be worn to protect against splashes and

airborne particles.[1]

Hand Protection

Chemical-resistant gloves (e.g., nitrile) are

required. Gloves should be inspected before

use and changed frequently, especially if

contaminated.

Body Protection
A lab coat or chemical-resistant apron should be

worn to prevent skin contact.

Respiratory Protection

In situations where dust or aerosols may be

generated, a NIOSH-approved respirator is

recommended.

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical for maintaining the integrity of

Glycinexylidide and ensuring a safe laboratory environment.

Handling Procedures:
Engineering Controls: All work with Glycinexylidide should be conducted in a well-ventilated

area, preferably within a certified chemical fume hood, to minimize inhalation exposure.

Weighing and Transfer: Exercise caution to avoid the generation of dust. Use anti-static

weigh paper or a contained transfer method.

Spill Management: In the event of a spill, evacuate the immediate area. For small spills,

absorb with an inert material and place in a sealed container for disposal. For large spills,

follow your institution's emergency procedures.

Storage Plan:
Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2]

Some sources recommend refrigeration and storage under an inert atmosphere in a
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hygroscopic environment.[3]

Incompatibilities: Keep away from strong oxidizing agents.

Labeling: Ensure all containers are clearly and accurately labeled with the chemical name

and associated hazards.

Disposal Plan
All waste materials contaminated with Glycinexylidide must be treated as chemical waste and

disposed of in accordance with local, state, and federal regulations.

Waste Collection: Collect all solid waste, including contaminated PPE, in a designated,

labeled, and sealed container.

Waste Segregation: Do not mix Glycinexylidide waste with other waste streams unless

explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

Disposal: Contact your institution's EHS department to arrange for the pickup and disposal of

chemical waste. Do not dispose of Glycinexylidide down the drain or in the regular trash.[4]

Quantitative Data Summary
The following table summarizes key quantitative data for Glycinexylidide.

Property Value

Molecular Formula C₁₀H₁₄N₂O[1]

Molecular Weight 178.23 g/mol [1]

GHS Hazard Statements
H315: Causes skin irritation, H319: Causes

serious eye irritation[1]

Note: Specific occupational exposure limits (OELs) for Glycinexylidide have not been

established. In the absence of a specific OEL, it is crucial to handle the compound with care,

utilizing the principle of ALARA (As Low As Reasonably Achievable) for exposure.
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Experimental Workflow
The following diagram outlines the standard workflow for safely handling Glycinexylidide in a

laboratory setting.
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Safe handling workflow for Glycinexylidide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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